Cas no 1956370-66-3 (1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid)

• Product Name: 1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid
• CAS No: 1956370-66-3
• MF: C₁₃H₁₃FO₃
• MW: 236.238927602768
• CID: 5739741
• Update Time: 2023-11-10

1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(2-fluorophenyl)-3-oxo-
• 1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid

• Inchi： 1S/C13H13FO3/c14-11-6-2-1-5-10(11)13(12(16)17)7-3-4-9(15)8-13/h1-2,5-6H,3-4,7-8H2,(H,16,17)
• InChI Key： SQUIZIFHVFDWJG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)(C(O)=O)CCCC(=O)C1

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 410.4±45.0 °C(Predicted)
• pka: 3.53±0.20(Predicted)